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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
specifications, and common applications of Maleimide-PEG6-tert-butyl ester (Mal-PEG6-Boc).
This heterobifunctional crosslinker is a valuable tool in bioconjugation, enabling the covalent
linkage of molecules to thiol-containing targets such as proteins and peptides. The inclusion of
a polyethylene glycol (PEG) spacer enhances solubility and can improve the pharmacokinetic
properties of the resulting conjugates.

Core Chemical Properties and Specifications

Mal-PEG6-Boc is a PEG derivative featuring a maleimide group at one end and a tert-
butyloxycarbonyl (Boc)-protected carboxylic acid at the other. The maleimide group exhibits
high reactivity and selectivity towards sulfhydryl groups, while the Boc group provides a stable
protecting group for the carboxylic acid, which can be deprotected under acidic conditions for
further conjugation.[1]

Physical and Chemical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b608851#bc-rfq
https://www.benchchem.com/product/b608851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mal-peg6-boc-properties-specifications-and-applications
https://www.benchchem.com/product/b608851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mal-peg6-boc-properties-specifications-and-applications
https://www.medkoo.com/products/29131
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Chemical Formula C23H39NO10 [1]

Molecular Weight 489.56 g/mol [1]

Exact Mass 489.2574 [1]
White to off-white solid or

Appearance viscous liquid (depending on [2][3]
molecular weight)

Purity Typically >95% [1]
Soluble in DMSO. The

- hydrophilic PEG spacer

Solubility ) o [11[415]
increases solubility in aqueous
media.

Identification and Nomenclature

Identifier Value Reference

CAS Number 518044-37-6 [1]
tert-butyl 1-(2,5-dioxo-2,5-
dihydro-1H-pyrrol-1-

IUPAC Name Y i [1]
yl)-3,6,9,12,15,18-
hexaoxahenicosan-21-oate
Mal-PEG6-t-butyl ester, Mal-
PEG6-COOtBu, Mal-PEG6-

Synonyms o [1]
OtBu, Maleimide-PEG6-t-butyl
ester
0O=C(C=CC1=0)N1Cccocco

SMILES Code Ccoccoccoccocee(oc( [1]
C)(C)C)=0
CUCNCZLNASXRTC-

InChl Key [1]
UHFFFAOYSA-N
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Storage and Stability

Proper storage is crucial to maintain the integrity of Mal-PEG6-Boc. It is recommended to store
the compound under the following conditions:

Condition Duration Temperature
Short Term Days to Weeks 0-4°C
Long Term Months to Years -20 °C

The product is generally stable for several weeks during standard shipping at ambient
temperatures.[1] For stock solutions, it is recommended to store them at -80°C for up to 6
months or at -20°C for up to 1 month, protected from light.[6]

Bioconjugation with Mal-PEG6-Boc

The primary application of Mal-PEG6-Boc is in bioconjugation, where it serves as a linker to
attach molecules to proteins, peptides, or other biomolecules containing free sulthydryl groups.
This is particularly useful in the development of antibody-drug conjugates (ADCs), PROTACS,
and other targeted therapeutics.[7][8][9]

Reaction Mechanism: Maleimide-Thiol Conjugation

The maleimide group of Mal-PEG6-Boc reacts specifically with the thiol group of a cysteine
residue via a Michael addition reaction. This reaction is highly efficient and forms a stable
thioether bond. The optimal pH range for this reaction is between 6.5 and 7.5.[9] At pH values
above 7.5, the maleimide group becomes increasingly susceptible to hydrolysis, and the
reaction with amines can become a competing side reaction.[10]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b608851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mal-peg6-boc-properties-specifications-and-applications
https://www.medkoo.com/products/29131
https://www.medchemexpress.com/mal-peg6-nhs-ester.html
https://www.benchchem.com/product/b608851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mal-peg6-boc-properties-specifications-and-applications
https://www.benchchem.com/product/b608851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mal-peg6-boc-properties-specifications-and-applications
https://www.targetmol.com/compound/nh2-peg6-boc
https://www.medchemexpress.com/boc-nh-peg6-ch2cooh.html
https://adc.bocsci.com/resource/maleimide-linkers-in-antibody-drug-conjugates.html
https://www.benchchem.com/product/b608851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mal-peg6-boc-properties-specifications-and-applications
https://adc.bocsci.com/resource/maleimide-linkers-in-antibody-drug-conjugates.html
https://www.benchchem.com/pdf/Technical_Support_Center_Biotin_PEG6_Maleimide_Conjugation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

—_—— e —

Reactants

\
I

I

:

Thiol-containing :
Biomolecule (R-SH) I
I

I

I

I

|

I

I

L > .
Mal-PEG6-Boc | Stable Thloether
F-r--- Conjugate
/

N s
—— e e T
|
|
I

o —————————————————

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Prepare Protein Solution
(2-10 mg/mL in buffer)

l

Reduce Disulfide Bonds
(optional, with TCEP)

l

Purify Reduced Protein
(remove excess TCEP)

l

Prepare Mal-PEG6-Boc
Stock Solution (10 mM)

i

Incubate Protein and Linker
(1-2h at RT or overnight at 4°C)

Purify Conjugate
(SEC, Dialysis, etc.)

Characterize Conjugate
(SDS-PAGE, MS, etc.)
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Low Conjugation Yield?

Yes

Are Thiols Reduced? Adjust Buffer pH

No

Increase Molar Ratio D
of Mal-PEG6-Boc Reduce Protein with TCEP

Successful Conjugation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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